Cas no 1352492-45-5 (2-Pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde)

• Product Name: 2-Pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde
• CAS No: 1352492-45-5
• MF: C₁₅H₂₁N₃O
• MW: 259.346743345261
• CID: 5149659
• Update Time: 2025-05-26

2-Pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde
• 1-Piperidinecarboxaldehyde, 2-[2-(1-pyrrolidinyl)-3-pyridinyl]-

• Inchi： 1S/C15H21N3O/c19-12-18-11-2-1-7-14(18)13-6-5-8-16-15(13)17-9-3-4-10-17/h5-6,8,12,14H,1-4,7,9-11H2
• InChI Key： UZGXDMJJLWAEQD-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCCC1C1=CC=CN=C1N1CCCC1

Additional information on 2-Pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde

Comprehensive Overview of 2-Pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde (CAS No. 1352492-45-5)

The compound 2-Pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde (CAS No. 1352492-45-5) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the pyrrolidine and tetrahydro-2H-[2,3]bipyridinyl moieties, make it a valuable scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in targeting central nervous system (CNS) disorders, neurodegenerative diseases, and cancer, owing to its ability to modulate key biological pathways.

In recent years, the demand for heterocyclic compounds like 2-Pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde has surged, driven by the growing need for innovative drug candidates. The compound's carbaldehyde functional group offers versatile reactivity, enabling its use in click chemistry and bioconjugation strategies. This adaptability aligns with current trends in precision medicine and targeted drug delivery, where molecular specificity is paramount. Additionally, its bipyridinyl core is reminiscent of ligands used in metal-organic frameworks (MOFs), expanding its utility beyond pharmaceuticals into materials science.

The synthesis of 2-Pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde often involves multi-step organic transformations, including reductive amination and cyclization reactions. These processes are optimized to achieve high yields and purity, critical for its application in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. The compound's CAS No. 1352492-45-5 serves as a unique identifier, facilitating its traceability in regulatory and commercial databases, which is essential for intellectual property (IP) protection and patent filings.

From a pharmacological perspective, 2-Pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde exhibits promising bioavailability and blood-brain barrier (BBB) permeability, making it a candidate for CNS drug development. Its mechanism of action is hypothesized to involve the modulation of G-protein-coupled receptors (GPCRs) or ion channels, though detailed studies are ongoing. This aligns with the broader industry focus on GPCR-targeted therapies, which account for a significant portion of FDA-approved drugs.

In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for 2-Pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde. Researchers are exploring catalytic methods and solvent-free conditions to minimize environmental impact, reflecting the global push toward eco-friendly manufacturing. This is particularly relevant given the increasing scrutiny of chemical waste and carbon footprints in the pharmaceutical industry.

The commercial availability of 2-Pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde (CAS No. 1352492-45-5) is limited, with only a handful of suppliers offering it for research purposes. Its niche application and complex synthesis contribute to its premium pricing, making it a subject of interest for custom synthesis and contract research organizations (CROs). For researchers, accessing reliable analytical data (e.g., NMR, HPLC, and mass spectrometry) is crucial to ensure reproducibility and compliance with Good Laboratory Practices (GLP).

Looking ahead, the potential of 2-Pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde lies in its adaptability to combinatorial chemistry and fragment-based drug design. As the pharmaceutical industry shifts toward personalized medicine, compounds with modular structures like this are poised to play a pivotal role. Its integration into AI-driven drug discovery platforms further underscores its relevance in modern cheminformatics and computational chemistry workflows.

In summary, 2-Pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde (CAS No. 1352492-45-5) represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and materials science. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued prominence in scientific discourse and industrial innovation.